![molecular formula C20H18Cl2N2O6 B4007997 2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methoxybenzoyl)glycylglycinate](/img/structure/B4007997.png)
2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methoxybenzoyl)glycylglycinate
Overview
Description
2-(2,4-dichlorophenyl)-2-oxoethyl N-(4-methoxybenzoyl)glycylglycinate is a useful research compound. Its molecular formula is C20H18Cl2N2O6 and its molecular weight is 453.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 452.0541917 g/mol and the complexity rating of the compound is 624. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization Techniques
Research in this area often involves the design and synthesis of novel compounds through innovative methodologies. For instance, studies on related compounds highlight the use of polymer-supported catalysts for efficient synthesis under eco-friendly conditions, demonstrating significant antiviral activity against specific viruses (Naidu et al., 2012). Advanced characterization techniques, including Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), play a crucial role in elucidating the molecular structure, spectroscopic properties, and electronic interactions of such compounds (Wazzan et al., 2016).
Physicochemical Properties and Applications
The physicochemical properties of these compounds, such as thermal stability and solubility, are critical for their potential applications. For example, polyarylates synthesized from specific diols and aromatic dicarboxylic acid chlorides exhibit high thermal stability and solubility in organic solvents, indicating their suitability for high-performance materials (Jeong et al., 1994). Moreover, the exploration of N-heterocyclic carbene complexes of Pd(II) and Rh(I) based on methoxy functionalized ligands reflects the ongoing interest in developing new materials with unique electronic and structural properties (Günay et al., 2006).
Advanced Oxidation Processes
Compounds with specific functional groups and structural features are also studied for their role in advanced oxidation processes, offering promising approaches for environmental remediation. The oxidative degradation of pollutants through redox cycles involving Cr(III) and Cr(VI) demonstrates the potential of utilizing complex organic molecules in catalyzing environmentally significant reactions (Bokare & Choi, 2011).
Properties
IUPAC Name |
[2-(2,4-dichlorophenyl)-2-oxoethyl] 2-[[2-[(4-methoxybenzoyl)amino]acetyl]amino]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18Cl2N2O6/c1-29-14-5-2-12(3-6-14)20(28)24-9-18(26)23-10-19(27)30-11-17(25)15-7-4-13(21)8-16(15)22/h2-8H,9-11H2,1H3,(H,23,26)(H,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIBCXDQTJYHOHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NCC(=O)NCC(=O)OCC(=O)C2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18Cl2N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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